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The table below summarizes the terminal residues found in maize and straw, and the resulting chronic dietary

risk, based on field trials from 12 locations in China [1].

Herbicide Measured Residue Range Chronic Dietary Risk Risk
In (mgl/kg) (Risk Quotient) Assessment
Mesotrione Maize <0.01[1] <100% [1] Acceptable [1]
(grain)
Straw <0.011[1]
Nicosulfuron Maize < 0.005 [1] <100% [1] Acceptable [1]
(grain)
Straw < 0.005 -0.010
[1]
Atrazine Maize <0.037 [1] <100% [1] Acceptable [1]
(accumulated) (grain)
Straw <0.037 - 0.254

[1]
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Key findings from the data: The residue levels of all three herbicides in maize grain were found to be very
low. For all compounds, the chronic dietary risk was calculated using the Risk Quotient (RQ) model. All RQ

values were significantly below 100%, indicating an acceptable level of risk to consumers [1].

Protocols for Residue Analysis and Risk Assessment

The following experimental workflow details the methods used for determining herbicide residues and

assessing dietary risk.
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Key Experimental Protocols

The methodology can be broken down into three main phases:

e Sample Preparation:

o Field Trials: Trials are conducted according to Good Experimental Practice (GEP) at multiple
geographical locations (e.g., 12 sites in China) to account for different climatic and soil
conditions [1].

o Matrices: Samples typically include the raw agricultural commodity (e.g., maize grain) and
animal feed items (e.g., straw) [1].

o Processing: Samples are comminuted and homogenized to create a representative analytical
sample [1].

¢ Instrumental Analysis - UHPLC-MS/MS:

o Extraction & Purification: Residues are extracted from the sample matrix using suitable
solvents. Quick methods were developed for mesotrione, nicosulfuron, atrazine, and its four
metabolites with acceptable accuracy and precision [1].

o Analysis: The extract is analyzed using Ultra-High Performance Liquid Chromatography
coupled with Tandem Mass Spectrometry (UHPLC-MS/MS). This technique provides high
sensitivity and selectivity [1].

o Quantification: The method had defined Limits of Quantification (LOQs) of 0.01 mg/kg for
mesotrione and 0.005 mg/kg for nicosulfuron and atrazine (and most metabolites) [1].

¢ Dietary Risk Assessment - The Risk Quotient Model:

o Calculate Supervised Trial Median Residue (STMR): The median residue level from the
supervised field trials is used for calculation [1].

o Estimate National Estimated Short-Term Intake (NESTI): The STMR is combined with large-
scale food consumption data for different age and regional groups to estimate the potential
daily intake of the residue [1].

o Determine Risk Quotient (RQ): The estimated intake (NESTI) is compared to the Acceptable
Daily Intake (ADI). The risk is considered acceptable if the RQ is below 100% [1].
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Mesotrione's Environmental Fate and Crop Safety

Understanding mesotrione beyond just residue levels is crucial for a comprehensive comparison.

e Biodegradation Pathway: Mesotrione can be broken down by microorganisms in the environment.
Studies using bacterial strains have identified multiple metabolites, with NMR and LC-NMR
techniques being particularly valuable for unambiguous identification of these transformation

products, which can have different environmental behaviors than the parent compound [2].

o Differential Crop Sensitivity: While generally safe for maize, some varieties, particularly certain
sweet corn lines, show sensitivity. Research indicates that tolerant lines mitigate toxicity through
better photosynthetic performance (higher photochemical efficiency), enhanced ROS scavenging

(maintaining oxidative balance), and robust cell wall synthesis [3].

o Efficacy at Reduced Doses: Field experiments have shown that effective weed control (95%
efficacy) can be achieved against many common weeds with doses lower than the maximum label rate.
For instance, control of Abutilon theophrasti and Chenopodium album was achieved with as little as 25

g a.i. ha™! (one-sixth of the maximum dose) [4].

Conclusion for Research and Development

For researchers and drug development professionals, the key takeaways are:

o Dietary Risk is Low: Current evidence indicates that the use of mesotrione, nicosulfuron, and
atrazine on maize, following good agricultural practices, presents an acceptable chronic dietary risk to
consumers [1].

¢ Analytical Methodology is Robust: Standardized protocols using UHPLC-MS/MS provide accurate
and precise data on residues for risk assessment [1].

e Consider Crop Variability: The sensitivity of different crop varieties, especially sweet corn, to
mesotrione is an important factor for development and application guidelines [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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